Cas no 2432-78-2 (Hexanethioic acid, S-propyl ester)
2432-78-2 structure
Product Name:Hexanethioic acid, S-propyl ester
CAS No:2432-78-2
MF:C9H18OS
MW:174.303621768951
CID:1416810
PubChem ID:538678
Update Time:2025-04-20
Hexanethioic acid, S-propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanethioic acid, S-propyl ester
- DTXSID501314326
- S-Propyl hexanethioate
- 3J57W36LH5
- 2432-78-2
- S-Propyl hexanethioate #
- 1-(propylsulfanyl)hexan-1-one
- XWEXGRZJPGGXCY-UHFFFAOYSA-N
- Hexanethioic acid S-propyl ester
- CHEBI:180249
-
- Inchi: 1S/C9H18OS/c1-3-5-6-7-9(10)11-8-4-2/h3-8H2,1-2H3
- InChI Key: XWEXGRZJPGGXCY-UHFFFAOYSA-N
- SMILES: S(CCC)C(CCCCC)=O
Computed Properties
- Exact Mass: 174.10794
- Monoisotopic Mass: 174.10783637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Hexanethioic acid, S-propyl ester Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
2432-78-2 (Hexanethioic acid, S-propyl ester) Related Products
- 2432-51-1(S-methyl butanethioate)
- 2432-77-1(S-Methyl thiohexanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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